Cas no 120153-60-8 ([(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine)

• Product Name: [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine
• CAS No: 120153-60-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 2891829
• PubChem ID: 14174690
• Update Time: 2025-05-20

[(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (furan-2-ylmethyl)(methyl)prop-2-en-1-ylamine
• VEA15360
• [(furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine
• EN300-706081
• 120153-60-8
• [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine

• Inchi： 1S/C9H13NO/c1-3-6-10(2)8-9-5-4-7-11-9/h3-5,7H,1,6,8H2,2H3
• InChI Key： SWCNKXHWOFFXIP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN(C)CC=C

Computed Properties

• Exact Mass: 151.099714038Da
• Monoisotopic Mass: 151.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 16.4Ų

Additional information on [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine

Introduction to [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 120153-60-8 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine, represents a unique structural motif that combines a furan ring with an amine functionality, making it a promising candidate for various applications in drug discovery and material science. This introduction delves into the molecular structure, potential applications, and the latest research findings associated with this compound.

The molecular structure of [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine is characterized by a highly functionalized backbone. The presence of a furan ring at the 2-position of the molecule introduces a significant level of electronic delocalization, which can influence its reactivity and interaction with biological targets. Additionally, the amine group and the prop-2-enyl (allyl) moiety provide further opportunities for chemical modification and functionalization, making this compound a versatile scaffold for synthetic chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of furan-based compounds. The furan ring is known for its ability to interact with various biological receptors and enzymes, often leading to potent biological activity. For instance, studies have shown that furan derivatives can exhibit anti-inflammatory, antimicrobial, and antitumor properties. The compound [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine, with its unique structural features, is likely to exhibit similar properties, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical transformations, enabling researchers to design novel derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery, where the ability to modify a lead compound can significantly enhance its therapeutic efficacy and reduce side effects.

The latest research in this area has focused on understanding the interactions between [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine and biological targets. Computational studies have been instrumental in predicting how this compound might bind to proteins and other biomolecules. These studies have revealed that the furan ring and the amine group are key regions for interaction with biological targets, suggesting that modifications in these areas could lead to enhanced binding affinity.

In addition to computational studies, experimental investigations have also provided valuable insights into the pharmacological properties of this compound. In vitro assays have shown that derivatives of [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine can inhibit the activity of certain enzymes involved in inflammatory pathways. This finding is particularly intriguing given the widespread use of anti-inflammatory drugs in treating chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to access this molecule in high yields and purity. Modern techniques such as transition metal-catalyzed reactions have been particularly useful in constructing the intricate framework of this compound. These synthetic strategies not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The potential applications of [(Furan-2-yl)methyl](methyl)(prop-2-en-1-yl)amine extend beyond pharmaceuticals. In material science, for example, furan-based compounds have been explored as components in organic electronics due to their ability to form stable conjugated systems. The presence of multiple double bonds and aromatic rings in this molecule makes it a promising candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact of using [(Furan-2-yl)methyl](methyl)(prop-2-enenolene( propenol )]amine as a building block also deserves consideration. Given its complex structure, it is essential to develop synthetic routes that minimize waste and energy consumption. Green chemistry principles can be applied here by using sustainable solvents and catalysts that reduce environmental impact without compromising yield or purity.

In conclusion, [(Furan( propenol )]amine ) represents a structurally interesting molecule with significant potential in both pharmaceuticals and material science. Its unique combination of functional groups makes it a versatile scaffold for further chemical exploration. As research continues to uncover new applications for furan-based compounds, it is likely that this molecule will play an important role in future advancements.